Cas no 1179180-26-7 (4-(2,5-dimethylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid
• CAS No: 1179180-26-7
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD12859412
• CID: 2615574
• PubChem ID: 53211178
• Update Time: 2025-05-19

4-(2,5-dimethylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid
• 3-Fluoro-2',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID70681209
• MFCD12859412
• 1179180-26-7
• 4-(2,5-Dimethylphenyl)-2-fluorobenzoic acid, 95%

• MDL： MFCD12859412
• Inchi： 1S/C15H13FO2/c1-9-3-4-10(2)13(7-9)11-5-6-12(15(17)18)14(16)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： BVBNEESGKLGIDA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid

4-(2,5-Dimethylphenyl)-2-Fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1179180-26-7, commonly referred to as 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, biological activities, and current research trends surrounding this compound.

4-(2,5-Dimethylphenyl)-2-fluorobenzoic acid is an aromatic compound characterized by a benzoic acid group attached to a substituted phenyl ring. The substituents on the phenyl ring include two methyl groups at the 2 and 5 positions and a fluorine atom at the 4 position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs.

The synthesis of 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid involves a series of well-established organic reactions. Key steps include Friedel-Crafts alkylation for introducing the methyl groups, followed by electrophilic substitution to introduce the fluorine atom. Researchers have also explored alternative routes using microwave-assisted synthesis, which has shown promise in improving reaction yields and reducing reaction times. These advancements underscore the importance of optimizing synthetic pathways for large-scale production.

From a physical standpoint, 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, with findings indicating moderate resistance to thermal degradation and oxidation. These properties make it suitable for use in both laboratory settings and industrial applications.

The biological activity of this compound has been a focal point of recent research efforts. Studies conducted on bacterial cultures have demonstrated its potent antimicrobial effects against gram-positive bacteria, particularly *Staphylococcus aureus*. Additionally, preclinical trials have shown that 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as a chemotherapeutic agent. However, further research is required to fully understand its mechanism of action and toxicity profile.

In terms of applications, 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid has found utility in the pharmaceutical industry as an intermediate for synthesizing more complex molecules. Its role as a building block in drug design has been particularly notable in the development of fluoroquinolones and other fluoro-containing antibiotics. Moreover, its ability to act as a chiral auxiliary has opened new avenues for asymmetric synthesis in organic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid with greater accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have gained insights into its binding affinities with various protein targets. These computational tools are expected to play a pivotal role in accelerating drug discovery efforts involving this compound.

In conclusion, 4-(2,5-dimethylphenyl)-2-fluorobenzoic acid is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make meaningful contributions to both academia and industry.